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Compound of Interest

Compound Name: Phytex

Cat. No.: B1199765

For Researchers, Scientists, and Drug Development Professionals

The term "Phytex" encompasses a range of products with distinct chemical identities and
applications. This technical guide focuses on the chemical structures, mechanisms of action,
and relevant experimental data for two primary formulations associated with this name: a
topical antifungal solution and the chemical compound Calcium Phytate.

Phytex Antifungal Formulations: A Multi-Component
Approach

Certain topical formulations marketed under the "Phytex" brand are designed for the treatment
of superficial fungal infections of the skin and nails. These products are characterized by a
combination of active ingredients, each contributing to the overall therapeutic effect.

Chemical Composition and Structures

The primary active components in these antifungal solutions include tannic acid, boric acid,
salicylic acid, and methyl salicylate. The chemical structure of each of these components is
detailed below.

Table 1: Chemical Identification of Active Ingredients in Phytex Antifungal Solution
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Mechanism of Action: A Synergistic Antifungal Effect

The efficacy of the Phytex topical solution is attributed to the combined action of its
components, which target different aspects of fungal cell biology.

e Borotannic Complex: Upon application, the formulation is believed to form a borotannic
complex which possesses bacteriostatic and fungistatic properties.[1][2] The evaporation of
the solvent leaves a film that, when dissolved by perspiration, creates a low pH environment
(around 2.0) that is fungicidal.[1][2]

e Tannic Acid: This polyphenol disrupts the fungal cell wall and plasma membrane, leading to
the leakage of intracellular contents such as sugars.[3] It has also been shown to inhibit the
growth and metabolic activity of various fungal species.[4]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1199765?utm_src=pdf-body
https://assets.hpra.ie/products/Human/16586/LicenseSPC_PA0283-002-001_08062011164115.pdf
https://imedi.co.uk/phytex-paint-cutaneous-solution/summary
https://assets.hpra.ie/products/Human/16586/LicenseSPC_PA0283-002-001_08062011164115.pdf
https://imedi.co.uk/phytex-paint-cutaneous-solution/summary
https://pubmed.ncbi.nlm.nih.gov/41110469/
https://www.mdpi.com/2076-3921/13/6/667
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Boric Acid: A key mechanism of boric acid's antifungal action is the inhibition of oxidative
metabolism, which leads to a decrease in the production of ergosterol, an essential
component of the fungal cell membrane.[2] It also interferes with biofilm development and

hyphal transformation.[2]

» Salicylic Acid: This component facilitates the penetration of the other active ingredients into
the infected skin and nails.[1][2] It also possesses its own antifungal properties, causing
damage to the fungal plasma membrane and leading to protein leakage.[5]

The following diagram illustrates the proposed synergistic mechanism of the active ingredients
in the Phytex antifungal solution.
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Antifungal mechanisms of Phytex solution components.

Quantitative Antifungal Data

The following table summarizes the minimum inhibitory concentrations (MIC) of tannic acid
against various Candida species, demonstrating its potent antifungal activity.

Table 2: Minimum Inhibitory Concentration (MIC) of Tannic Acid against Candida spp.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://imedi.co.uk/phytex-paint-cutaneous-solution/summary
https://imedi.co.uk/phytex-paint-cutaneous-solution/summary
https://assets.hpra.ie/products/Human/16586/LicenseSPC_PA0283-002-001_08062011164115.pdf
https://imedi.co.uk/phytex-paint-cutaneous-solution/summary
https://pmc.ncbi.nlm.nih.gov/articles/PMC11711865/
https://www.benchchem.com/product/b1199765?utm_src=pdf-body
https://www.benchchem.com/product/b1199765?utm_src=pdf-body-img
https://www.benchchem.com/product/b1199765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Candida Species MIC Range (pg/mL) Reference
C. albicans 8-16 [4][6]

C. parapsilosis 8 [4]

C. tropicalis 16 [4]

C. glabrata 16 [4]

C. auris 8 [4]

Experimental Protocols

Antifungal Susceptibility Testing (Broth Microdilution Method for Tannic Acid)

The antifungal activity of tannic acid is commonly determined using the broth microdilution
method as standardized by the Clinical and Laboratory Standards Institute (CLSI) document
M27-A3.[6]

o Preparation of Inoculum: Fungal strains are cultured on Sabouraud Dextrose Agar (SDA) at
37°C for 48 hours. Yeast cells are then harvested and suspended in sterile saline to an
optical density of 70% transmittance, corresponding to approximately 1-5 x 10° cells/mL.[6]

o Preparation of Drug Dilutions: A stock solution of tannic acid is prepared and serially diluted
in RPMI 1640 medium buffered with MOPS to achieve a range of test concentrations.

 Inoculation and Incubation: 96-well microtiter plates are prepared with the drug dilutions and
the fungal inoculum. The plates are incubated at 37°C for 24-48 hours.

o Determination of MIC: The MIC is defined as the lowest concentration of the drug that
causes a significant inhibition of fungal growth compared to a drug-free control.

Calcium Phytate: A "Phytex" Chemical Entity

In some contexts, the name "Phytex" is associated with the chemical compound Calcium
Phytate.

Chemical Structure and Identification

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.mdpi.com/2076-3921/13/6/667
https://farmaciajournal.com/wp-content/uploads/art-23-Rios-Lopez_Flores-Maldonado_946-956.pdf
https://www.mdpi.com/2076-3921/13/6/667
https://www.mdpi.com/2076-3921/13/6/667
https://www.mdpi.com/2076-3921/13/6/667
https://www.mdpi.com/2076-3921/13/6/667
https://farmaciajournal.com/wp-content/uploads/art-23-Rios-Lopez_Flores-Maldonado_946-956.pdf
https://farmaciajournal.com/wp-content/uploads/art-23-Rios-Lopez_Flores-Maldonado_946-956.pdf
https://www.benchchem.com/product/b1199765?utm_src=pdf-body
https://www.benchchem.com/product/b1199765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Calcium phytate is the calcium salt of phytic acid (myo-inositol hexakisphosphate).

Table 3: Chemical Identification of Calcium Phytate
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Calcium Phytate CeHeCas024Ps 888.41

Biological Activity

While research on the direct antifungal properties of calcium phytate is limited, phytic acid and
its salts are known for their strong chelating properties, binding to metal ions. This action can
indirectly affect microbial growth by sequestering essential minerals. Further research is
required to fully elucidate any specific antifungal mechanisms of calcium phytate.

The following diagram illustrates the chelation of metal ions by the phytate molecule.
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Chelation of metal ions by the phytate molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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